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An In-depth Examination of a Synthetic Vitamin K and Niacin Source for Animal Nutrition

Menadione Nicotinamide Bisulfite (MNB) is a chemically synthesized compound that serves

as a stable and bioavailable source of both vitamin K3 (menadione) and vitamin B3 (niacin) in

animal feed. This guide provides a comprehensive technical overview of MNB, including its

chemical properties, mechanism of action, efficacy, and safety, with a focus on data relevant to

researchers, scientists, and professionals in drug development.

Chemical Properties and Stability
Menadione Nicotinamide Bisulfite is an organic salt that combines menadione and

nicotinamide.[1][2] This formulation enhances the stability of menadione, which is known to be

the most unstable vitamin in premixes.[3] MNB has demonstrated superior stability compared

to Menadione Sodium Bisulfite (MSB), another common source of vitamin K3, particularly

during feed processing techniques like extrusion and pelleting.[4]

Table 1: Stability of Menadione Nicotinamide Bisulfite (MNB) vs. Menadione Sodium Bisulfite

(MSB) in Swine Feed Processing[5]
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Processing Method Temperature MNB Recovery (%) MSB Recovery (%)

Extrusion 100 °C 72.74 64.67

Extrusion 135 °C 70.88 66.54

Pelleting - 86.21 75.49

Mechanism of Action: The Vitamin K Cycle and
Beyond
The biological activity of MNB stems from its two components: menadione and nicotinamide.

Vitamin K Activity: Gamma-Glutamyl Carboxylation
Upon ingestion, menadione from MNB is converted to the biologically active form,

menaquinone-4 (MK-4).[6][7] This conversion is catalyzed by the enzyme UBIAD1, which is

present in the endoplasmic reticulum of various tissues.[1][8][9] UBIAD1 facilitates the

prenylation of menadione, attaching a geranylgeranyl group from geranylgeranyl

pyrophosphate (GGPP) to form MK-4.[8]

MK-4 is an essential cofactor for the enzyme gamma-glutamyl carboxylase (GGCX).[10][11][12]

GGCX catalyzes the post-translational modification of specific glutamate (Glu) residues on

vitamin K-dependent proteins (VKDPs) to gamma-carboxyglutamate (Gla) residues.[10][12][13]

This carboxylation is crucial for the biological activity of these proteins, enabling them to bind

calcium and interact with phospholipids on cell membranes.[12]

The primary VKDPs are involved in:

Blood Coagulation: Factors II (prothrombin), VII, IX, and X are essential for the coagulation

cascade, and their activation is dependent on gamma-carboxylation.[14]

Bone Metabolism: Osteocalcin, a protein involved in bone mineralization, is a VKDP.[14]
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Diagram 1: The Vitamin K cycle and gamma-carboxylation pathway.

Niacin Activity
Nicotinamide, the other component of MNB, is a form of vitamin B3. It is a precursor for the

coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide

phosphate (NADP), which are essential for numerous metabolic reactions, including energy

production, DNA repair, and cell signaling.
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Efficacy in Animal Nutrition
Studies have demonstrated the efficacy of MNB as a source of both vitamin K and niacin in

various animal species.

Bioavailability in Chicks
A study in young chicks fed a vitamin K-deficient diet showed that MNB is a bioactive source of

menadione. The prothrombin time, a measure of blood clotting ability, decreased linearly as the

dose of menadione from MNB increased.[15] The study also confirmed the bioavailability of

niacin from MNB, with weight gain increasing linearly as a function of nicotinamide intake.[15]

Table 2: Efficacy of Menadione Nicotinamide Bisulfite (MNB) in Chicks[15]

Parameter Dietary Supplement Observation

Vitamin K Activity
Graded levels of menadione

from MNB

Linear decrease in

prothrombin time with

increasing dose.

Niacin Bioactivity
Graded doses of nicotinamide

from MNB

Linear increase in weight gain

with increasing dose.

Bioavailability and Tolerance in Pigs
In growing pigs, MNB was found to be a good source of both vitamin K and niacin.[2] A

bioavailability trial showed no significant differences in plasma concentrations of menadione

and nicotinamide when administered as MNB compared to equivalent amounts of MSB and

free nicotinamide.[2] A tolerance study evaluated the effects of graded amounts of MNB in the

diet for 28 days.

Table 3: Tolerance of Menadione Nicotinamide Bisulfite (MNB) in Growing Pigs[2]
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MNB in Diet
(mg/kg)

Live Weight Food Intake
Gain/Food
Ratio

Plasma AST &
ALT

100
No significant

difference

No significant

difference

No significant

difference

No significant

difference

500
No significant

difference

No significant

difference

No significant

difference

Significant

increase

2500
No significant

difference

No significant

difference

No significant

difference

Significant

increase

*AST: Aspartate aminotransferase; ALT: Alanine aminotransferase.

Safety and Toxicology
MNB is considered safe for all animal species at practical use levels in feed.[14] Acute toxicity

is reached at levels exceeding the requirements by a factor of at least 1,000.[14] However, as

with many feed additives, handling precautions should be taken as it can be an irritant to the

skin and eyes.[14]

Experimental Protocols
This section provides an overview of the methodologies used in key studies cited in this guide.

Chick Bioavailability Study for Vitamin K and Niacin
Activity

Objective: To assess the bioavailability of menadione and niacin from MNB in young chicks.

Experimental Animals: Young chicks.

Vitamin K Bioassay:

Diet: A vitamin K-deficient soybean concentrate basal diet.[15][16][17]

Treatments: Graded levels of menadione from MNB were added to the basal diet.
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Endpoint: Prothrombin time was measured as a function of menadione intake.

Niacin Bioassay:

Diet: A niacin-deficient diet based on corn, corn gluten meal, and vitamin-free casein.

Treatments: Graded doses of nicotinamide from MNB or pure nicotinamide were added to

the basal diet.

Endpoint: Weight gain was measured as a function of supplemental nicotinamide intake.
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Diagram 2: Experimental workflow for chick bioavailability assays.

Pig Bioavailability and Tolerance Study
Objective: To evaluate the bioavailability of menadione and nicotinamide from MNB and to

determine the tolerance level in growing pigs.

Experimental Animals: Growing pigs.

Bioavailability Trial:
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Treatments: Pigs were given feed containing either MNB or equivalent amounts of MSB

and free nicotinamide.

Sample Collection: Blood samples were drawn at set times after feeding.

Analysis: Plasma concentrations of menadione and nicotinamide were determined.

Tolerance Trial:

Treatments: Pigs were fed diets containing graded amounts of MNB (100, 500, 2500

mg/kg) for 28 days.

Parameters Measured: Live weight, food intake, gain/food ratio, hemoglobin, bilirubin, and

plasma aspartate aminotransferase (AST) and alanine aminotransferase (ALT) activities.

[2]

Analysis: AST and ALT levels can be determined using spectrophotometric methods with

an automated analyzer.[18][19][20]

Stability Study in Feed Processing
Objective: To determine the stability of MNB compared to MSB during extrusion and pelleting

of swine feed.

Experimental Design:

Extrusion: Swine diets containing either MNB or MSB were extruded at different

temperatures (e.g., 100 °C and 135 °C).[4][5]

Pelleting: Swine diets containing either MNB or MSB were pelleted under different

conditions.[4][5]

Sample Analysis: The recovery of vitamin K3 was determined in the processed feed samples

using analytical methods such as High-Performance Liquid Chromatography (HPLC).[21][22]

[23][24][25][26]
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Diagram 3: Experimental workflow for stability testing in feed.

Conclusion
Menadione Nicotinamide Bisulfite is a valuable feed additive that provides a stable and

bioavailable source of both vitamin K and niacin for a variety of animal species. Its enhanced

stability during feed processing makes it a reliable choice for ensuring adequate levels of these

essential nutrients in animal diets. The well-understood mechanisms of action for both

menadione and nicotinamide provide a solid foundation for its use in animal nutrition and for

further research into its applications. The experimental data consistently demonstrates its

efficacy and safety at recommended inclusion levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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